Cas no 851819-81-3 (4-chloro-N-methyl-N-{2-oxo-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide)

• Product Name: 4-chloro-N-methyl-N-{2-oxo-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide
• CAS No: 851819-81-3
• MF: C₂₁H₂₄ClN₃O₅S₂
• MW: 498.015361785889
• CID: 6449080
• PubChem ID: 6236438
• Update Time: 2025-10-29

4-chloro-N-methyl-N-{2-oxo-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 851819-81-3
• 4-chloro-N-methyl-N-{2-oxo-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide
• EN300-26595239
• Z29528325

• Inchi： 1S/C21H24ClN3O5S2/c1-23(32(29,30)20-9-7-19(22)8-10-20)17-21(26)24-12-14-25(15-13-24)31(27,28)16-11-18-5-3-2-4-6-18/h2-11,16H,12-15,17H2,1H3/b16-11+
• InChI Key： YASDQQUJWSUJOX-LFIBNONCSA-N
• SMILES： ClC1C=CC(=CC=1)S(N(C)CC(N1CCN(CC1)S(/C=C/C1C=CC=CC=1)(=O)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 497.0845909g/mol
• Monoisotopic Mass: 497.0845909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 112Ų

Additional information on 4-chloro-N-methyl-N-{2-oxo-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide

4-Chloro-N-Methyl-N-{2-Oxo-2-[4-(2-Phenylethenesulfonyl)Piperazin-1-Yl]Ethyl}Benzene-1-Sulfonamide

4-Chloro-N-Methyl-N-{2-Oxo-2-[4-(2-Phenylethenesulfonyl)Piperazin-1-Yl]Ethyl}Benzene-1-Sulfonamide (CAS No. 851819-81-3) is a complex organic compound with a diverse range of applications in the pharmaceutical and chemical industries. This compound is characterized by its intricate molecular structure, which includes a piperazine ring, a sulfonamide group, and a chloro-substituted benzene moiety. The presence of these functional groups makes it highly versatile and suitable for various chemical reactions and biological assays.

The molecular structure of this compound is particularly interesting due to the presence of a piperazine ring, which is a six-membered ring containing two nitrogen atoms. Piperazine rings are commonly found in pharmaceutical compounds due to their ability to form hydrogen bonds and interact with biological targets. In this case, the piperazine ring is substituted with a 2-phenylethenesulfonyl group, which adds further complexity to the molecule. This substitution enhances the compound's stability and bioavailability, making it an attractive candidate for drug development.

One of the key features of this compound is its sulfonamide group, which plays a crucial role in its pharmacological activity. Sulfonamides are known for their ability to inhibit enzyme activity and modulate cellular signaling pathways. Recent studies have shown that sulfonamides can be effective in targeting specific kinases involved in cancer progression, making them promising candidates for anti-cancer therapies. The chloro-substituted benzene moiety further enhances the compound's selectivity and potency, allowing it to target specific biological pathways with high precision.

The synthesis of 4-Chloro-N-Methyl-N-{2-Oxo-2-[4-(2-Phenylethenesulfonyl)Piperazin-1-Yl]Ethyl}Benzene-1-Sulfonamide involves a series of multi-step reactions, including nucleophilic substitutions, coupling reactions, and oxidations. These reactions require precise control over reaction conditions to ensure high yields and purity. Researchers have recently developed novel synthetic strategies that improve the efficiency of these reactions, reducing production costs and minimizing environmental impact.

In terms of applications, this compound has shown significant potential in the field of oncology. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in tumor growth and metastasis. Additionally, its sulfonamide group has been shown to enhance its ability to cross the blood-brain barrier, making it a promising candidate for treating central nervous system disorders such as epilepsy and neurodegenerative diseases.

Recent advancements in computational chemistry have enabled researchers to better understand the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that the piperazine ring and sulfonamide group play critical roles in binding to protein targets, while the chloro-substituted benzene moiety contributes to overall stability and solubility. These insights have guided the design of new analogs with improved pharmacokinetic properties.

In conclusion, 4-Chloro-N-Methyl-N-{2-Oxo-2-[4-(2-Phenylethenesulfonyl)Piperazin-1-Yl]Ethyl}Benzene-1-Sulfonamide (CAS No. 851819-81-3) is a highly versatile compound with significant potential in drug discovery and development. Its unique molecular structure, combined with recent advances in synthetic chemistry and computational modeling, positions it as a valuable tool in addressing unmet medical needs across various therapeutic areas.